Cas no 2228353-27-1 (3-(1-ethyl-1H-imidazol-2-yl)pentanedioic acid)

• Product Name: 3-(1-ethyl-1H-imidazol-2-yl)pentanedioic acid
• CAS No: 2228353-27-1
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 6269893
• PubChem ID: 165667629
• Update Time: 2025-06-08

3-(1-ethyl-1H-imidazol-2-yl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-1H-imidazol-2-yl)pentanedioic acid
• EN300-1777161
• 2228353-27-1

• Inchi： 1S/C10H14N2O4/c1-2-12-4-3-11-10(12)7(5-8(13)14)6-9(15)16/h3-4,7H,2,5-6H2,1H3,(H,13,14)(H,15,16)
• InChI Key： ZGHHCVGLDOWUPL-UHFFFAOYSA-N
• SMILES： OC(CC(CC(=O)O)C1=NC=CN1CC)=O

Computed Properties

• Exact Mass: 226.09535693g/mol
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 92.4Ų

Additional information on 3-(1-ethyl-1H-imidazol-2-yl)pentanedioic acid

3-(1-ethyl-1H-imidazol-2-yl)pentanedioic Acid: A Comprehensive Overview of CAS No. 2228353-27-1

3-(1-ethyl-1H-imidazol-2-yl)pentanedioic acid (CAS No. 2228353-27-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings associated with 3-(1-ethyl-1H-imidazol-2-yl)pentanedioic acid.

Chemical Structure and Properties

The molecular formula of 3-(1-ethyl-1H-imidazol-2-yl)pentanedioic acid is C₉H₁₄N₂O₄, with a molecular weight of approximately 206.21 g/mol. The compound features a pentanedioic acid backbone with an imidazole moiety attached at the third carbon position. The presence of the imidazole ring imparts unique chemical and biological properties to the molecule, making it a subject of interest for researchers exploring new drug candidates.

The imidazole ring is known for its ability to form hydrogen bonds and coordinate with metal ions, which can influence the compound's solubility and reactivity. Additionally, the carboxylic acid groups contribute to the compound's acidity and can participate in various chemical reactions, such as esterification and amidation. These functional groups also play a crucial role in the compound's interactions with biological targets.

Synthesis Methods

The synthesis of 3-(1-ethyl-1H-imidazol-2-yl)pentanedioic acid has been reported using several methodologies, each with its own advantages and limitations. One common approach involves the reaction of 3-bromopentanedioic acid with 1-ethylimidazole in the presence of a suitable base, such as potassium carbonate or sodium hydride. This method typically yields high purity products and can be scaled up for industrial production.

An alternative synthetic route involves the coupling of 3-hydroxypentanedioic acid with 1-ethylimidazole using a coupling agent like dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC). This method is particularly useful for preparing derivatives of 3-(1-ethyl-1H-imidazol-2-yl)pentanedioic acid, which can be further functionalized for specific applications.

Biological Activities

3-(1-ethyl-1H-imidazol-2-yl)pentanedioic acid has been studied for its potential biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. Recent research has shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that 3-(1-ethyl-1H-imidazol-2-yl)pentanedioic acid could be a valuable candidate for treating inflammatory diseases.

In addition to its anti-inflammatory effects, 3-(1-ethyl-1H-imidazol-2-yl)pentanedioic acid has demonstrated promising anti-cancer activity against various cancer cell lines. Studies have shown that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. These results highlight the potential of 3-(1-ethyl-1H-imidazol-2-yl)pentanedioic acid as a novel therapeutic agent for cancer treatment.

Clinical Applications and Future Research Directions

The potential clinical applications of 3-(1-ethyl-1H-imidazol-2-y l)pentanedioic acid are currently being explored through preclinical studies and early-stage clinical trials. Preliminary data from these studies have shown that the compound is well-tolerated at therapeutic doses and exhibits minimal side effects. However, further research is needed to fully understand its pharmacokinetics, pharmacodynamics, and long-term safety profile.

In terms of future research directions, there is a growing interest in developing prodrugs and delivery systems to enhance the bioavailability and efficacy of 3-(1-e thyl - 1 H - im id az ol - 2 - y l ) p ent ane di o ic ac id strong > . For example, encapsulating the compound in nanoparticles or liposomes could improve its stability and target delivery to specific tissues or organs. p > < p >Moreover , researchers are investigating the potential synergistic effects of combining< strong > 3 -( 1 - e th yl - 1 H - i m i d az ol - 2 - y l ) p e n t ane di o ic ac id strong > with other therapeutic agents , such as chemotherapeutic drugs or immunomodulators . These combination therapies could potentially enhance treatment outcomes while reducing side effects . p > < p >In conclusion ,< strong > 3 -( 1 - e th yl - 1 H - i m i d az ol - 2 - y l ) p e n t ane di o ic ac id strong > ( CAS No . 2228353 - 27 - 1 ) represents a promising molecule with diverse biological activities . Its unique chemical structure , coupled with its potential therapeutic applications , makes it an exciting area of research for medicinal chemists and pharmaceutical scientists . As more studies are conducted , it is likely that new insights into the mechanisms of action and clinical utility of this compound will emerge , paving the way for innovative treatments in various medical fields . p > article > response >